Cas no 871332-67-1 (2-Chloro-5-boronobenzamide)

• Product Name: 2-Chloro-5-boronobenzamide
• CAS No: 871332-67-1
• MF: C₇H₇BClNO₃
• MW: 199.399380922318
• MDL: MFCD07363796
• CID: 719311
• PubChem ID: 44886930
• Update Time: 2025-06-08

2-Chloro-5-boronobenzamide Chemical and Physical Properties

Names and Identifiers

• (3-Carbamoyl-4-chlorophenyl)boronic acid
• 4-Chloro-3-carbamoylbenzeneboronic acid
• 2-CHLORO-5-BORONOBENZAMIDE
• 3-Carbamoyl-4-chlorophenylboronic acid
• Boronic acid, [3-(aminocarbonyl)-4-chlorophenyl]-
• Boronic acid,B-[3-(aminocarbonyl)-4-chlorophenyl]-
• C7H7BClNO3
• [3-(AMINOCARBONYL)-4-CHLOROPHENYL]-BORONIC ACID
• PHYINASSDCHPRG-UHFFFAOYSA-N
• FCH832903
• AB30789
• 2-Chloro-5-boronobenzamide, AldrichCPR
• OR360288
• BC001606
• (3-Carbamoyl-4-chloro-phenyl)boronic acid
• AX8158589
• ST24034337
• X1417
• 4-CHLORO-3-CARBAMOYLBEN
• AKOS006230535
• (3-Carbamoyl-4-chlorophenyl)boronicacid
• SCHEMBL1787715
• DTXSID20661218
• FT-0699111
• CS-0174061
• D71588
• 871332-67-1
• MFCD07363796
• AS-64387
• 2-Chloro-5-boronobenzamide

• MDL： MFCD07363796
• Inchi： 1S/C7H7BClNO3/c9-6-2-1-4(8(12)13)3-5(6)7(10)11/h1-3,12-13H,(H2,10,11)
• InChI Key： PHYINASSDCHPRG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1C(N)=O

Computed Properties

• Exact Mass: 199.02100
• Monoisotopic Mass: 199.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 242-246℃
• Boiling Point: 379.2±52.0 °C at 760 mmHg
• Flash Point: 183.1±30.7 °C
• Refractive Index: 1.602
• PSA: 83.55000
• LogP: -0.18100
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-5-boronobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-5-boronobenzamide

Introduction to 2-Chloro-5-boronobenzamide (CAS No. 871332-67-1)

2-Chloro-5-boronobenzamide (CAS No. 871332-67-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boron and chlorine functionalities, offers a wide range of applications, from pharmaceutical development to advanced materials research. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 2-Chloro-5-boronobenzamide.

The chemical structure of 2-Chloro-5-boronobenzamide is defined by its aromatic ring system substituted with a chlorine atom at the 2-position and a boronic acid moiety at the 5-position. The amide group at the meta position further enhances its reactivity and functional versatility. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

The synthesis of 2-Chloro-5-boronobenzamide can be achieved through several well-established routes. One common method involves the reaction of 2-chloroaniline with a suitable boronic acid derivative, followed by amidation. This approach allows for high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving overall efficiency.

In the realm of medicinal chemistry, 2-Chloro-5-boronobenzamide has shown promising activity in various biological assays. Studies have demonstrated its potential as a scaffold for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of 2-Chloro-5-boronobenzamide derivatives as potent inhibitors of specific enzymes involved in cancer progression. These findings underscore the compound's utility in drug discovery and development.

Beyond its pharmaceutical applications, 2-Chloro-5-boronobenzamide has also found use in materials science. Its unique electronic properties make it an excellent candidate for the synthesis of functional polymers and other advanced materials. Recent studies have explored its role in the development of conductive polymers and photovoltaic materials. The ability to fine-tune the properties of these materials through molecular design opens up new possibilities for technological innovation.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of 2-Chloro-5-boronobenzamide is ongoing, with initial studies suggesting low toxicity and biodegradability under controlled conditions. However, further investigations are necessary to ensure its safe use in various applications.

In conclusion, 2-Chloro-5-boronobenzamide (CAS No. 871332-67-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and versatile reactivity make it an attractive target for further research and development. As new methodologies and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in multiple scientific disciplines.